Cas no 79109-72-1 (Thiophene, 2,5-diethynyl-)
Thiophene, 2,5-diethynyl- structure
Product Name:Thiophene, 2,5-diethynyl-
CAS No:79109-72-1
MF:C8H4S
MW:132.182360649109
CID:533367
PubChem ID:11344040
Update Time:2025-04-19
Thiophene, 2,5-diethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 2,5-diethynyl-
- 2,2-diethynylthiophene
- 2,5-bis(ethynyl)thiophene
- AG-H-17271
- AGN-PC-0077JY
- CTK2G4539
- diethynylthiophene
- 2,5-Diethynylthiophene
- DTXSID10462892
- SCHEMBL360800
- YSZC3144
- RFMSIVGKBOVYMW-UHFFFAOYSA-N
- 79109-72-1
- 2,5-diethynyl-thiophene
-
- Inchi: 1S/C8H4S/c1-3-7-5-6-8(4-2)9-7/h1-2,5-6H
- InChI Key: RFMSIVGKBOVYMW-UHFFFAOYSA-N
- SMILES: S1C(C#C)=CC=C1C#C
Computed Properties
- Exact Mass: 132.00337130g/mol
- Monoisotopic Mass: 132.00337130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 216.7±25.0 ºC (760 Torr),
- Flash Point: 60.0±9.4 ºC,
- Refractive Index: 1.636 (20 ºC)
- Solubility: Almost insoluble (0.013 g/l) (25 º C),
Thiophene, 2,5-diethynyl- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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